Cas no 2384758-73-8 (2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride)

• Product Name: 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride
• CAS No: 2384758-73-8
• MF: C₈H₁₂FNO₄S
• MW: 237.248584747314
• CID: 6047242
• PubChem ID: 165922867
• Update Time: 2025-05-21

2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6486002
• 2-[(4-cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride
• 2384758-73-8
• 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H12FNO4S/c9-15(11,12)6-5-14-8(7-10)1-3-13-4-2-8/h1-6H2
• InChI Key： LUZKCKLCZKPQBV-UHFFFAOYSA-N
• SMILES： S(CCOC1(C#N)CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 237.04710720g/mol
• Monoisotopic Mass: 237.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.8Ų

Additional information on 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride (CAS No. 2384758-73-8)

In the rapidly evolving field of chemical research and pharmaceutical development, 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride (CAS No. 2384758-73-8) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonyl fluoride moiety and cyanooxane backbone, is gaining attention for its potential applications in medicinal chemistry, bioconjugation, and material science. Researchers are particularly intrigued by its reactivity profile, which makes it a valuable candidate for click chemistry and proteome profiling studies.

The structural features of 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride include a tetrahydropyran (THP) ring substituted with a cyano group at the 4-position, linked via an ether bond to an ethanesulfonyl fluoride group. This combination of functional groups endows the compound with both stability and reactivity, making it suitable for diverse synthetic applications. The sulfonyl fluoride group, in particular, is known for its ability to form covalent bonds with nucleophilic residues in proteins, a property leveraged in activity-based protein profiling (ABPP) and covalent drug discovery.

Recent advancements in chemical biology have highlighted the importance of sulfur(VI)-fluoride exchange (SuFEx) reactions, where 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride plays a pivotal role. SuFEx chemistry, often referred to as the "next-generation click chemistry," enables the rapid and selective modification of biomolecules under mild conditions. This has spurred interest in the compound for applications ranging from biomarker discovery to the development of targeted therapeutics.

From a synthetic perspective, the preparation of 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride involves multi-step organic transformations, including the introduction of the cyanooxane scaffold and subsequent sulfonylation. The compound's purity and stability are critical for its performance in downstream applications, necessitating rigorous analytical characterization using techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC.

In the context of drug discovery, the compound's ability to engage in selective covalent interactions with biological targets has positioned it as a promising tool for fragment-based lead discovery (FBLD). Its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) in the design of novel inhibitors. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a valuable asset in modern pharmaceutical research.

Beyond biomedical applications, 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride is also being investigated for its potential in polymer chemistry and material science. The sulfonyl fluoride group can serve as a reactive handle for post-polymerization modifications, facilitating the development of functional materials with tailored properties. This versatility aligns with the growing demand for smart materials and responsive polymers in industries ranging from electronics to healthcare.

As the scientific community continues to explore the frontiers of covalent chemistry, compounds like 2-[(4-Cyanooxan-4-yl)oxy]ethane-1-sulfonyl fluoride are expected to play an increasingly prominent role. Their unique reactivity profiles and modular architectures offer unparalleled opportunities for innovation across multiple disciplines. Future research will likely focus on optimizing their synthetic accessibility, expanding their applicability, and elucidating their mechanisms of action in greater detail.